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Compound of Interest

Compound Name: Thiazafluron

Cat. No.: B1196667

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiazafluron is a non-selective herbicide, now considered obsolete, that was used for the
control of a broad spectrum of annual and perennial weeds. Its mode of action is the inhibition
of photosynthetic electron transport.[1] This guide provides a comprehensive overview of the
environmental fate and toxicological profile of Thiazafluron, presenting key data in a structured
format, detailing experimental methodologies, and illustrating relevant pathways and workflows.

Chemical and Physical Properties
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Property Value Source

1,3-dimethyl-1-[5-
IUPAC Name (trifluoromethyl)-1,3,4- [2]

thiadiazol-2-ylJurea

CAS Number 25366-23-8 [2]
Molecular Formula C6H7F3N40S [3]
Molecular Weight 240.2 g/mol

Water Solubility 2.096 g/L (at 20°C) [4]
Vapor Pressure 0.488 mPa (at 20°C) [1]

Log Kow (Octanol-Water
iy . 0.8 [3]
Partition Coefficient)

Environmental Fate

The environmental persistence and mobility of a pesticide are critical factors in assessing its
potential environmental impact. This section details the degradation and transport processes of
Thiazafluron in various environmental compartments.

Degradation

Abiotic Degradation

e Hydrolysis: No quantitative data on the hydrolysis half-life of Thiazafluron at different pH
values was found in the available search results.

e Photolysis: No quantitative data on the aqueous photolysis half-life or quantum yield for
Thiazafluron was found in the available search results.

Biotic Degradation

o Soil Degradation: Thiazafluron is classified as persistent in soil. A typical aerobic soil
degradation half-life (DT50) is reported to be 125 days.[1] General literature suggests a
DT50 range of 50-200 days.[1]
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Mobility
o Leaching: Thiazafluron is considered to have high leachability potential, as indicated by its

GUS (Groundwater Ubiquity Score) leaching potential index of 3.12.[1]

» Adsorption/Desorption: Specific soil adsorption coefficients (Koc) for Thiazafluron were not
found in the search results.

Bioconcentration

The potential for a chemical to accumulate in living organisms is indicated by its
Bioconcentration Factor (BCF).

Organism BCF Value (L/kg) Potential Source
Fish (species not
. 6.2 Low [1]
specified)
Toxicology

This section summarizes the toxicological effects of Thiazafluron on various organisms.

Mammalian Toxicology

Thiazafluron is classified as having moderate acute toxicity to mammals.[1]

Test Species Endpoint Value Source
Acute Oral
o Rat LD50 Not Found
Toxicity
Acute Dermal
o Rat LD50 > 2150 mg/kg bw  [1]
Toxicity
Acute Inhalation
o Rat LC50 > 0.35 mg/L [1]
Toxicity
Ecotoxicology
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Aquatic Organisms

Thiazafluron exhibits low acute toxicity to fish and Daphnia.[1]

Test Species Endpoint Value Source
Fish Acute >
o Not Specified LC50 Not Found
Toxicity
Daphnia Acute -
o Not Specified EC50 Not Found
Toxicity
Algae Toxicity Not Specified EC50 Not Found

Terrestrial Organisms

Test Species Endpoint Value Source
Earthworm B
o Not Specified LC50 Not Found
Toxicity
Honeybee Acute N
Not Specified LD50 Not Found

Contact Toxicity

Honeybee Acute -~
o Not Specified LD50 Not Found
Oral Toxicity

Non-Target Plants

As a non-selective herbicide, Thiazafluron is expected to be toxic to a wide range of non-
target plants. However, specific data on the sensitivity of different plant species were not found.

Experimental Protocols

Standardized guidelines, such as those provided by the Organisation for Economic Co-
operation and Development (OECD), are typically followed for determining the environmental
fate and toxicology of chemical substances.
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Environmental Fate Experiments

Hydrolysis

e Guideline: OECD Guideline for the Testing of Chemicals, Section 1, Test No. 111:
"Hydrolysis as a Function of pH".

» Methodology: This test involves dissolving the test substance in sterile aqueous buffer
solutions of different pH values (typically 4, 7, and 9). The solutions are incubated in the dark
at a constant temperature. Samples are taken at various time intervals and analyzed for the
concentration of the parent substance and any major hydrolysis products. The rate of
hydrolysis and the half-life are then calculated for each pH.

Aqueous Photolysis

e Guideline: OECD Guideline for the Testing of Chemicals, Section 3, Test No. 316:
"Phototransformation of Chemicals in Water — Direct Photolysis".

o Methodology: A solution of the test substance in sterile, buffered water is exposed to a light
source that simulates natural sunlight. Control samples are kept in the dark to account for
other degradation processes like hydrolysis. The concentration of the test substance is
measured over time in both the irradiated and dark control samples. The rate of photolysis
and the photolytic half-life are determined. The quantum yield, which is a measure of the
efficiency of the photochemical process, can also be calculated.

Soil Degradation

o Guideline: OECD Guideline for the Testing of Chemicals, Section 3, Test No. 307: "Aerobic
and Anaerobic Transformation in Soil".

o Methodology: The test substance is applied to fresh soil samples. For aerobic degradation,
the soil is maintained under aerobic conditions with controlled temperature and moisture. For
anaerobic degradation, the soil is saturated with water and purged with an inert gas to create
anaerobic conditions. The concentration of the test substance and its major transformation
products are monitored over time. The rate of degradation and the DT50 (time for 50%
dissipation) are calculated for both aerobic and anaerobic conditions.
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Toxicological Experiments

Acute Oral Toxicity

e Guideline: OECD Guideline for the Testing of Chemicals, Section 4, Test No. 423: "Acute
Oral Toxicity - Acute Toxic Class Method".

» Methodology: The test substance is administered orally to a small group of rodents (usually
rats) at a single dose level. The animals are observed for signs of toxicity and mortality over
a period of 14 days. Based on the outcome, further groups may be dosed at higher or lower
levels to determine the LD50 (the dose that is lethal to 50% of the test animals).

Acute Dermal Toxicity

o Guideline: OECD Guideline for the Testing of Chemicals, Section 4, Test No. 402: "Acute
Dermal Toxicity".

o Methodology: A single dose of the test substance is applied to a shaved area of the skin of
the test animals (usually rabbits or rats). The application site is typically covered with a
porous gauze dressing for 24 hours. The animals are observed for signs of toxicity and
mortality for up to 14 days, and the dermal LD50 is determined.

Acute Inhalation Toxicity

e Guideline: OECD Guideline for the Testing of Chemicals, Section 4, Test No. 403: "Acute
Inhalation Toxicity".

» Methodology: Test animals (usually rats) are exposed to the test substance in the form of a
gas, vapor, aerosol, or dust in an inhalation chamber for a defined period (typically 4 hours).
The animals are then observed for up to 14 days for signs of toxicity and mortality to
determine the LC50 (the concentration that is lethal to 50% of the test animals).

Fish Acute Toxicity

¢ Guideline: OECD Guideline for the Testing of Chemicals, Section 2, Test No. 203: "Fish,
Acute Toxicity Test".
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» Methodology: Fish are exposed to a range of concentrations of the test substance in water
for a period of 96 hours. The number of dead fish is recorded at 24, 48, 72, and 96 hours,
and the LC50 is calculated at the end of the exposure period.

Daphnia sp. Acute Immobilisation Test

e Guideline: OECD Guideline for the Testing of Chemicals, Section 2, Test No. 202: "Daphnia
sp. Acute Immobilisation Test".

» Methodology: Daphnids are exposed to various concentrations of the test substance in water
for 48 hours. The number of immobilized daphnids is recorded at 24 and 48 hours, and the
EC50 (the concentration that causes immobilization in 50% of the daphnids) is determined.

Alga, Growth Inhibition Test

e Guideline: OECD Guideline for the Testing of Chemicals, Section 2, Test No. 201: "Alga,
Growth Inhibition Test".

o Methodology: Cultures of a selected species of green algae are exposed to a range of
concentrations of the test substance over a period of 72 hours. The growth of the algae is
measured, and the EC50 (the concentration that inhibits growth by 50%) is calculated.
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Caption: Environmental fate pathways of Thiazafluron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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